6-[4-(2,5-dimethylbenzoyl)-1-piperazinyl]-N-(5-methyl-2-pyridinyl)-3-pyridazinamine

• IUPAC Name: (2,5-dimethylphenyl)-[4-[6-[(5-methylpyridin-2-yl)amino]pyridazin-3-yl]piperazin-1-yl]methanone
• InChI: InChI=1S/C23H26N6O/c1-16-4-6-18(3)19(14-16)23(30)29-12-10-28(11-13-29)22-9-8-21(26-27-22)25-20-7-5-17(2)15-24-20/h4-9,14-15H,10-13H2,1-3H3,(H,24,25,26)
• InChI Key: VNSYOMXZJJTQMZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C(=O)N2CCN(CC2)C3=NN=C(C=C3)NC4=NC=C(C=C4)C
• Molecular Formula: C23H26N6O
• Molecular Weight: 402.5 g/mol

Description

This compound is part of a broader class of chemicals that have been the subject of intensive study due to their potential applications in various fields, including medicinal chemistry. These compounds often contain pyridine and pyrazine moieties, which are of interest for their diverse chemical properties and biological activities.

Synthesis Analysis

Synthesis of such complex molecules typically involves multi-step reactions, including condensation, cycloaddition, and functional group transformations. The synthesis might also employ strategies for the introduction of the piperazine and dimethylbenzoyl groups into the pyridazinamine scaffold (Karczmarzyk & Malinka, 2004).

Molecular Structure Analysis

Molecular structure analysis involves determining the crystal and molecular structures through techniques such as X-ray diffraction. This analysis provides insights into the molecule's conformation, bonding patterns, and interactions within crystals, offering a basis for understanding its chemical reactivity and physical properties (Karczmarzyk & Malinka, 2004).

Scientific Research Applications

Anticancer Potential

A range of compounds including 2-methyl-3-(2-piperazin-1-yl-ethyl)-pyrido[1,2-a]pyrimidin-4-one derivatives were synthesized and evaluated for their antiproliferative effects against various human cancer cell lines. Among these, certain compounds demonstrated good activity, highlighting potential anticancer properties deserving further investigation (Mallesha et al., 2012).

Molecular and Crystal Structures

The molecular and crystal structures of related compounds, including 4,6-dimethylisothiazolo[5,4-b]pyridin-3(2H)-one and its derivatives, have been detailed, providing insights into their chemical behavior and potential applications in material science and drug design (Karczmarzyk & Malinka, 2004).

Antimicrobial Activity

Thiazolidinone derivatives have been synthesized and assessed for their antimicrobial efficacy against a variety of bacterial and fungal strains. These studies offer a foundation for the development of new antimicrobial agents to combat resistant pathogens (Patel et al., 2012).

Antihistaminic and Anti-inflammatory Properties

Research on fused pyridazines suggests that when designed with specific substituents, they can exhibit significant antihistaminic activity and inhibit eosinophil infiltration, potentially serving as therapeutic agents for conditions like atopic dermatitis and allergic rhinitis (Gyoten et al., 2003).